Cas no 69773-82-6 (2-methanesulfonylprop-1-ene)

• Product Name: 2-methanesulfonylprop-1-ene
• CAS No: 69773-82-6
• MF: C₄H₈O₂S
• MW: 120.170120239258
• MDL: MFCD29763196
• CID: 3209712
• PubChem ID: 12475877
• Update Time: 2025-08-05

2-methanesulfonylprop-1-ene Chemical and Physical Properties

Names and Identifiers

• 1-PROPENE, 2-(METHYLSULFONYL)-
• 2-methanesulfonylprop-1-ene
• SCHEMBL13921051
• 2-methylsulfonyl-prop-1-ene
• 69773-82-6
• 2-methanesulfonyl-propene
• 2-(methylsulfonyl)-1-propene
• EN300-260694
• 2-methylsulfonylprop-1-ene

• MDL： MFCD29763196
• Inchi： 1S/C4H8O2S/c1-4(2)7(3,5)6/h1H2,2-3H3
• InChI Key： AFTNWZALCIUXPO-UHFFFAOYSA-N
• SMILES： S(C)(C(=C)C)(=O)=O

Computed Properties

• Exact Mass: 120.02450067Da
• Monoisotopic Mass: 120.02450067Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-methanesulfonylprop-1-ene

2-Methanesulfonylprop-1-ene: A Comprehensive Overview

2-Methanesulfonylprop-1-ene (CAS No: 69773-82-6) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, also referred to as methanesulfonylpropene, is a derivative of methanesulfonic acid and exhibits unique chemical properties that make it valuable in various applications. Recent advancements in synthetic methodologies and its characterization have further highlighted its potential in both academic and industrial settings.

The structure of 2-methanesulfonylprop-1-ene consists of a propene backbone with a sulfonyl group attached to the second carbon atom. This arrangement imparts distinctive reactivity, particularly in terms of its ability to participate in nucleophilic additions and other organocatalytic reactions. The sulfonyl group, being an electron-withdrawing substituent, significantly influences the electronic properties of the molecule, making it a versatile building block in organic synthesis.

Recent studies have explored the use of methanesulfonylpropene as a precursor in the synthesis of advanced materials, such as polymers and nanoparticles. For instance, researchers have demonstrated its effectiveness in forming stable polymer networks through controlled radical polymerization. These findings underscore its potential in developing high-performance materials for applications in electronics, optics, and biomedical engineering.

In the pharmaceutical industry, 2-methanesulfonylprop-1-ene has shown promise as an intermediate in drug design. Its ability to undergo selective functionalization has been leveraged to synthesize bioactive compounds with potential therapeutic applications. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, highlighting its role in drug discovery.

The synthesis of methanesulfonylpropene has also been optimized through green chemistry approaches. Recent reports detail the use of catalytic systems that minimize waste and energy consumption, aligning with sustainable practices in chemical manufacturing. These advancements not only enhance the efficiency of production but also contribute to environmental conservation.

Moreover, the spectroscopic characterization of 2-methanesulfonylprop-1-ene has been refined using advanced techniques such as NMR and IR spectroscopy. These studies provide deeper insights into its molecular structure and dynamic behavior, which are crucial for understanding its reactivity and stability under various conditions.

In conclusion, 2-methanesulfonylprop-1-ene (CAS No: 69773-82-6) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent research advancements, position it as a key player in the development of innovative materials and pharmaceuticals. As research continues to uncover new facets of this compound, its significance in both academic and industrial contexts is expected to grow further.